Cas no 1260809-10-6 (1-Allyl-1H-imidazol-4-amine)

• Product Name: 1-Allyl-1H-imidazol-4-amine
• CAS No: 1260809-10-6
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 5296548
• Update Time: 2025-06-09

1-Allyl-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-ALLYL-1H-IMIDAZOL-4-AMINE
• 1-(prop-2-en-1-yl)-1H-imidazol-4-amine
• 1-prop-2-enylimidazol-4-amine
• 1-Allyl-1H-imidazol-4-amine

• Inchi： 1S/C6H9N3/c1-2-3-9-4-6(7)8-5-9/h2,4-5H,1,3,7H2
• InChI Key： WKWRMSKCJNMACM-UHFFFAOYSA-N
• SMILES： N1(C=NC(=C1)N)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8

Additional information on 1-Allyl-1H-imidazol-4-amine

Professional Introduction to 1-Allyl-1H-imidazol-4-amine (CAS No. 1260809-10-6)

1-Allyl-1H-imidazol-4-amine, a compound with the chemical identifier CAS No. 1260809-10-6, represents a significant molecule in the realm of pharmaceutical and biochemical research. This heterocyclic amine has garnered considerable attention due to its structural versatility and potential applications in drug development. The compound’s unique framework, featuring an allyl group attached to an imidazole ring with an amine substituent at the 4-position, makes it a promising candidate for further exploration in medicinal chemistry.

The imidazole core is a well-documented scaffold in medicinal chemistry, known for its presence in numerous bioactive molecules. The incorporation of an allyl group at the 1-position introduces reactivity that can be exploited for various synthetic transformations, while the amine functionality at the 4-position provides a site for further derivatization. These features collectively enhance the compound’s utility in designing novel therapeutic agents.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Among these, imidazole derivatives have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The structural motif of 1-Allyl-1H-imidazol-4-amine aligns well with these trends, making it a subject of intense interest among researchers.

In particular, the allyl group in 1-Allyl-1H-imidazol-4-amine enables facile functionalization through cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates. The amine moiety also allows for interactions with biological targets through hydrogen bonding, a critical factor in drug-receptor interactions.

One of the most compelling aspects of 1-Allyl-1H-imidazol-4-amine is its potential as a precursor for biologically active molecules. For instance, researchers have explored its use in synthesizing imidazole-based inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The compound’s ability to undergo diverse chemical modifications makes it a versatile building block for generating libraries of derivatives with tailored pharmacological properties.

The synthesis of 1-Allyl-1H-imidazol-4-amine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include cyclization reactions to form the imidazole ring followed by selective functionalization to introduce the allyl and amine groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for both academic research and industrial applications.

From a computational chemistry perspective, the molecular structure of 1-Allyl-1H-imidazol-4-amine has been extensively studied using various modeling techniques. These studies have provided insights into its electronic properties, which are essential for understanding its reactivity and interaction with biological targets. For example, density functional theory (DFT) calculations have been employed to predict optimized geometries and energetics of different conformations, aiding in the design of more effective derivatives.

The pharmacological potential of 1-Allyl-1H-imidazol-4-amine has also been explored through high-throughput screening (HTS) campaigns. These efforts have identified several derivatives with promising biological activity against targets such as kinases and transcription factors. Such findings underscore the importance of this compound as a scaffold for drug discovery initiatives aimed at developing novel therapeutics.

In conclusion, 1-Allyl-1H-imidazol-4-am ine (CAS No. 1260809-10-6) stands out as a valuable intermediate in pharmaceutical research due to its structural features and synthetic flexibility. Its role as a precursor for biologically active molecules underscores its significance in advancing drug development efforts across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.